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Compound of Interest

PACAP-38 (31-38), human,
Compound Name:
mouse, rat

Cat. No.: B8087403

These application notes provide detailed protocols for the preparation, storage, and handling of
PACAP-38 (31-38) stock solutions for research purposes. Adherence to these guidelines will
help ensure the integrity and biological activity of the peptide, leading to more reliable and
reproducible experimental outcomes.

Peptide Information

o Peptide Name: Pituitary Adenylate Cyclase-Activating Polypeptide-38 (31-38)
e Sequence: Tyr-Lys-GIn-Arg-Val-Lys-Asn-Lys-NH2 (YKQRVKNK-NH2)

e Mechanism of Action: PACAP-38 (31-38) is an activator of the PAC1 receptor.[1][2][3] Its
binding to the receptor can lead to an increase in cytosolic Ca2+, accumulation of cAMP, and
the phosphorylation of downstream signaling molecules such as ERK and EGFR.[1] This
peptide is known to stimulate the production of norepinephrine (NPY) and catecholamines in
sympathetic neurons and can be utilized in neurotrophic and neuroprotective research.[1][4]

Quantitative Data Summary

A summary of the key quantitative data for PACAP-38 (31-38) is provided in the table below for
easy reference.
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Property Value Source(s)
Molecular Weight 1061.63 g/mol - 1062.27 g/mol  [4][5][6]
Molecular Formula C47H83N17011 [41[6]
Purity > 95% [5]
Appearance White lyophilized powder [5]
Solubility in Water Soluble, up to 100 mg/mL [3][5][6]
Storage (Lyophilized) -20°C for up to 3 years [4]
0-5°C for up to 6 months [5]

Storage (Stock Solution) -80°C for up to 6 months [11[7]
-20°C for up to 1-3 months [2][5]

+4°C for up to 5 days [5]

Signaling Pathway

The following diagram illustrates the signaling pathway initiated by the binding of PACAP-38
(31-38) to its receptor, PAC1.
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Prepare 1 mM PACAP-38 (31-38)
Stock Solution (in H20)

'

Prepare Working Solutions Culture Neuronal Cells
(e.g., 1, 10, 100 nM in serum-free media) (e.g., SH-SY5Y)

'

Treat Cells with PACAP-38 (31-38)
for a specified time (e.g., 15 min)

Lyse Cells and Collect Protein

Western Blot Analysis

(p-ERK, Total ERK, Loading Control)
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(Quantify band intensity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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